4-[2-(2-hydroxy-5-nitrobenzylidene)hydrazino]-N-(2-methylphenyl)-4-oxobutanamide

• IUPAC Name: N'-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]-N-(2-methylphenyl)butanediamide
• InChI: InChI=1S/C18H18N4O5/c1-12-4-2-3-5-15(12)20-17(24)8-9-18(25)21-19-11-13-10-14(22(26)27)6-7-16(13)23/h2-7,10-11,23H,8-9H2,1H3,(H,20,24)(H,21,25)/b19-11+
• InChI Key: BRZQSUSWCDYNGT-YBFXNURJSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CCC(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)CCC(=O)N/N=C/C2=C(C=CC(=C2)[N+](=O)[O-])O
• Molecular Formula: C18H18N4O5
• Molecular Weight: 370.4 g/mol

Description

4-[2-(2-hydroxy-5-nitrobenzylidene)hydrazino]-N-(2-methylphenyl)-4-oxobutanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and environmental science. It is a synthetic compound that belongs to the class of hydrazones and has a molecular formula of C19H19N3O5.

Mechanism of Action

The mechanism of action of the compound involves the inhibition of various enzymes and receptors in the body that are responsible for the progression of diseases. It has been reported to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators in the body. It also inhibits the activity of various receptors such as the epidermal growth factor receptor (EGFR), which is responsible for the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The compound has been reported to exhibit various biochemical and physiological effects in the body. It has been shown to reduce the levels of inflammatory mediators such as prostaglandins and cytokines in the body, which are responsible for the progression of various inflammatory diseases. It also induces apoptosis in cancer cells by activating various apoptotic pathways in the body. Studies have also shown that it can improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The compound has several advantages for laboratory experiments. It is easy to synthesize and purify, which makes it readily available for research purposes. It also exhibits significant biological activities at low concentrations, which makes it a potent drug candidate for the treatment of various diseases. However, the compound has certain limitations such as its poor solubility in water, which makes it difficult to administer in vivo. It also exhibits cytotoxicity at high concentrations, which limits its use in certain experiments.

Future Directions

There are several future directions for research on 4-[2-(2-hydroxy-5-nitrobenzylidene)hydrazino]-N-(2-methylphenyl)-4-oxobutanamide. One possible direction is to study its potential applications in agricultural science for the development of new pesticides and herbicides. Another direction is to study its potential applications in environmental science for the removal of pollutants from water and soil. Additionally, further studies can be conducted to investigate its potential applications in the treatment of other diseases such as diabetes and cardiovascular diseases.
In conclusion, 4-[2-(2-hydroxy-5-nitrobenzylidene)hydrazino]-N-(2-methylphenyl)-4-oxobutanamide is a promising compound that has significant potential applications in various fields such as medicine, agriculture, and environmental science. Its unique chemical structure and biological activities make it a potent drug candidate for the treatment of various diseases. Further research is needed to fully explore its potential applications and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of 4-[2-(2-hydroxy-5-nitrobenzylidene)hydrazino]-N-(2-methylphenyl)-4-oxobutanamide involves the reaction of 2-hydroxy-5-nitrobenzaldehyde and 2-methyl-4-oxo-4-phenylbutanoic acid hydrazide in the presence of a suitable catalyst and solvent. The reaction yields the desired compound, which can be purified by various methods such as column chromatography, recrystallization, and HPLC.

Scientific Research Applications

The compound has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit significant anticancer, antimicrobial, and anti-inflammatory activities. Studies have also shown that it can be used as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.